Cas no 84696-79-7 (9-Phosphabicyclo[4.2.1]nonane,9-(octahydro-1-pentalenyl)-)

9-Phosphabicyclo[4.2.1]nonane,9-(octahydro-1-pentalenyl)- structure
84696-79-7 structure
Product Name:9-Phosphabicyclo[4.2.1]nonane,9-(octahydro-1-pentalenyl)-
CAS No:84696-79-7
MF:C16H27P
MW:250.359345674515
CID:724397
PubChem ID:44145997
Update Time:2025-04-19

9-Phosphabicyclo[4.2.1]nonane,9-(octahydro-1-pentalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 9-Phosphabicyclo[4.2.1]nonane,9-(octahydro-1-pentalenyl)-
    • 9-(1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl)-9-phosphabicyclo[4.2.1]nonane
    • 9-(octahydro-1-pentalenyl)-9-phosphabicyclo[4.2.1]nonane
    • 84696-79-7
    • EINECS 283-686-6
    • NS00059895
    • 9-(Octahydro-1-pentalenyl)-9-phosphabicyclo(4.2.1)nonane
    • DTXSID301004989
    • 9-(OCTAHYDROPENTALEN-1-YL)-9-PHOSPHABICYCLO[4.2.1]NONANE
    • Inchi: 1S/C16H27P/c1-2-6-14-10-9-13(5-1)17(14)16-11-8-12-4-3-7-15(12)16/h12-16H,1-11H2
    • InChI Key: WWUJFEONBGZZTI-UHFFFAOYSA-N
    • SMILES: P1(C2CCCCC1CC2)C1CCC2CCCC12

Computed Properties

  • Exact Mass: 250.185
  • Monoisotopic Mass: 250.185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4

Experimental Properties

  • Boiling Point: 351.5°C at 760 mmHg
  • Flash Point: 174.7°C
  • PSA: 13.59000
  • LogP: 5.15200
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